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Compound of Interest

Compound Name:
Propan-2-amine-d9

(hydrochloride)

Cat. No.: B12394131

Get Quote

Executive Summary
Propan-2-amine-d9 hydrochloride (Isopropylamine-d9 HCl) is the fully deuterated hydrochloride

salt of isopropylamine. It serves as a critical Internal Standard (IS) in quantitative LC-MS/MS

bioanalysis and a mechanistic probe in enzymatic kinetic studies (specifically for

Semicarbazide-Sensitive Amine Oxidase, SSAO/VAP-1).

While chemically defined as a "d9" species (

), its behavior in protic solvents (e.g., LC-MS mobile phases) results in rapid hydrogen-
deuterium exchange (HDX) at the amine moiety, effectively rendering it a d7 species during
detection. Understanding this physicochemical nuance is vital for accurate mass transition
selection.

Molecular Architecture & Specifications
Chemical Structure
The molecule consists of a three-carbon backbone where all seven non-exchangeable protons

are replaced by deuterium (
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). The amine nitrogen is also deuterated in the solid state, but these atoms are labile.
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Figure 1: Structural representation of Propan-2-amine-d9 hydrochloride.[1] Note the salt

association with chloride (Cl-).

Physicochemical Data Table
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Property Specification Notes

IUPAC Name
Propan-2-amine-d9

hydrochloride
Also: Isopropylamine-d9 HCl

CAS Number 1219798-50-1 Specific to the d9 HCl salt

Chemical Formula Solid state formula

Molecular Weight 104.63 g/mol Includes HCl and 9 Deuteriums

Free Base MW 68.16 g/mol

Exact Mass (Cation)

69.13 Da (

) / 67.12 Da (

)

See Section 2.3 regarding

exchange

Appearance White to off-white solid Hygroscopic

Solubility Water, Methanol, DMSO Highly soluble in polar solvents

The "d9" vs. "d7" Mass Shift Paradox
In the solid state, the molecule is fully deuterated (

). However, upon dissolution in protic solvents (e.g., Water/Formic Acid mobile phases), the
deuterium atoms on the nitrogen (

) rapidly exchange with solvent protons (

).

Solid State:

(Mass contribution from D = 9)

In Solution (LC-MS):

(Mass contribution from D = 7)
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Critical Protocol Note: When setting up Multiple Reaction Monitoring (MRM) transitions,

researchers must target the d7 mass shift (+7 Da) relative to the unlabeled standard, not +9

Da, unless using strictly aprotic anhydrous solvents.

Applications in Drug Development[1][2][3]
Internal Standard for LC-MS/MS
Propan-2-amine-d9 is the gold standard IS for quantifying isopropylamine impurities or

metabolites (e.g., from propranolol or bisoprolol). Its co-elution with the analyte compensates

for matrix effects (ion suppression/enhancement).[2]

Mechanistic Probe: SSAO/VAP-1 Kinetics
Semicarbazide-Sensitive Amine Oxidase (SSAO), also known as VAP-1, oxidatively

deaminates primary amines to aldehydes. The rate-determining step often involves the

abstraction of the

-proton (at C2).

Deuterium Kinetic Isotope Effect (DKIE): Replacing the C2-H with C2-D (present in this d9

molecule) significantly slows the reaction rate (

). This property is used to map the catalytic mechanism of SSAO inhibitors.

Propan-2-amine-d9
(Substrate)

Imine Intermediate
(Rate Limiting Step)

 C-D Bond Cleavage
(Slowed by DKIE)

SSAO / VAP-1
(Enzyme)

Catalysis

Acetone-d6 + NH3 + H2O2

 Hydrolysis
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Figure 2: Oxidative deamination pathway by SSAO. The C-D bond cleavage at the alpha-

carbon is the primary site for Kinetic Isotope Effects.

Experimental Protocols
Stock Solution Preparation
Due to the hygroscopic nature of amine hydrochlorides, rapid weighing and immediate

dissolution are required.

Equilibration: Allow the vial to reach room temperature before opening to prevent

condensation.

Weighing: Weigh approximately 1.53 mg of Propan-2-amine-d9 HCl to achieve the molar

equivalent of 1.0 mg of the free base (Correction Factor

).

Calculation:

.

Solvent: Dissolve in 0.1% Formic Acid in Water (or Methanol) to generate a stable stock

(e.g., 1 mg/mL free base equivalent).

Storage: Store aliquots at -20°C. Stability is >6 months if sealed properly.

LC-MS/MS Method Setup (Example)
This protocol assumes a standard Reverse Phase (C18 or PFP) separation.

Column: PFP (Pentafluorophenyl) columns are recommended for small polar amines to

enhance retention.

Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]
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MRM Transition Table:

Compound
Precursor Ion (

)

Product Ion
(Quant)

Product Ion
(Qual)

Collision
Energy (eV)

Isopropylamine

(Unlabeled)
60.1

43.1 (

)

18.0 (

)
15 - 20

Isopropylamine-

d9 (IS)
67.1*

46.1 (

)

18.0 (

)
15 - 20

Note: The Precursor Ion is 67.1 m/z, corresponding to the d7 species (

) formed via exchange in the mobile phase. Do not search for 69.1 m/z unless using aprotic
solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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